Cas no 1805936-57-5 (Ethyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1805936-57-5
• MF: C₁₀H₉F₂N₃O₂
• MW: 241.194168806076
• CID: 4853327
• Update Time: 2025-08-05

Ethyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H9F2N3O2/c1-2-17-10(16)8-5(9(11)12)3-6(14)7(4-13)15-8/h3,9H,2,14H2,1H3
• InChI Key： OUXQDSUYEBZRPZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C#N)N=C1C(=O)OCC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.9
• Topological Polar Surface Area: 89

Additional information on Ethyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate

Ethyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805936-57-5)

Ethyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate, with the CAS number 1805936-57-5, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in drug discovery and advanced materials. The molecule features a pyridine ring substituted with an amino group at position 3, a cyano group at position 2, a difluoromethyl group at position 5, and an ethyl ester group at position 6. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of Ethyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, researchers have employed multi-component reactions and catalytic processes to optimize the synthesis pathway. The incorporation of the difluoromethyl group is particularly challenging due to its sensitivity under certain reaction conditions, but modern fluorination techniques have made this feasible.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have shown that Ethyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate exhibits significant bioactivity, particularly in inhibiting key enzymes involved in inflammatory pathways. For example, recent research has demonstrated its ability to modulate cyclooxygenase (COX) activity, which is crucial for managing inflammation and pain. Furthermore, its amino and cyano groups provide sites for hydrogen bonding, enhancing its interaction with biological targets.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The pyridine ring's aromaticity and electron-withdrawing substituents make it suitable for use in organic electronics. Researchers have investigated its potential as a building block for π-conjugated systems, which are essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The ethyl ester group adds flexibility to the molecule, which can be advantageous in certain material fabrication processes.

Recent studies have also highlighted the importance of Ethyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate in understanding the relationship between chemical structure and biological activity. By modifying specific substituents on the pyridine ring, scientists can fine-tune the compound's properties for diverse applications. For instance, altering the position or type of fluorination can significantly impact both its solubility and bioavailability.

The development of Ethyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate has been driven by advancements in computational chemistry as well. Computational models have enabled researchers to predict the compound's behavior under various conditions, reducing the need for extensive experimental testing. This approach has been particularly valuable in optimizing synthesis pathways and predicting bioactivity.

In conclusion, Ethyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805936-57-5) represents a cutting-edge compound with multifaceted applications across chemistry and biology. Its unique structure endows it with properties that make it valuable for drug development and materials science alike. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing both fields.